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Compound of Interest

Compound Name: WAY-639418

Cat. No.: B15552560 Get Quote

CAS Number: 643042-43-7

This technical guide provides an in-depth overview of WAY-639418, a molecule with

demonstrated potent antibacterial activity against Mycobacterium tuberculosis. This document

is intended for researchers, scientists, and drug development professionals interested in the

synthesis, mechanism of action, and pharmacological properties of this compound.

Chemical and Physical Properties
WAY-639418 is a synthetic small molecule belonging to the 1,4-benzoxazine class of

compounds. Its fundamental properties are summarized in the table below.

Property Value

Molecular Formula C₁₇H₁₆ClN₅

Molecular Weight 325.8 g/mol

CAS Number 643042-43-7

Appearance Solid

Solubility Soluble in DMSO

Synthesis
The synthesis of WAY-639418 is described as part of a broader effort to generate a library of

1,4-benzoxazine derivatives. The general synthetic scheme involves a multi-step process,
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which is outlined in the workflow diagram below. For specific details on reagents, reaction

conditions, and purification methods, readers are encouraged to consult the primary literature.
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Starting Materials:
Substituted 2-aminophenol and Diethyl oxalate

Step 1: Condensation Reaction

Intermediate: 1,4-benzoxazin-2-one

Step 2: Halogenation

Intermediate: Halogenated 1,4-benzoxazin-2-one

Step 3: Nucleophilic Substitution
with a piperazine derivative

Final Product:
WAY-639418
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Menaquinone Biosynthesis Pathway in M. tuberculosis
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Prepare M. tuberculosis
H37Rv inoculum

Inoculate wells with
bacterial suspension

Serially dilute WAY-639418
in 96-well plate

Incubate at 37°C
for 7-14 days

Determine MIC by
visual inspection

Click to download full resolution via product page
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552560#way-639418-cas-number-643042-43-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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